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This in-depth guide explores the discovery of Radium-224, a pivotal moment in the nascent

field of radioactivity. Initially named "Thorium X," its identification by Ernest Rutherford and

Frederick Soddy at the turn of the 20th century fundamentally altered the understanding of

atomic structure and laid the groundwork for future applications of radionuclides in medicine.

This document provides a detailed account of the historical context, the experimental protocols

that led to its discovery, and the quantitative data that defined this new radioactive substance.

Historical Context: The Dawn of a New Era in
Physics and Chemistry
The late 19th and early 20th centuries were a period of profound scientific revolution. The

discovery of X-rays by Wilhelm Röntgen in 1895 and the subsequent finding of radioactivity in

uranium salts by Henri Becquerel in 1896 opened up a new, invisible world for scientists to

explore.[1] It was in this fervent atmosphere of discovery that Ernest Rutherford, a physicist,

and his chemist colleague Frederick Soddy, began their collaborative work at McGill University

in Montreal, Canada, around 1900.[2][3]

Their research focused on thorium, a known radioactive element.[4] They observed that

thorium continuously produced a radioactive gas, which they named "emanation" (later

identified as an isotope of radon, Rn-220).[3][5] This emanation was itself radioactive and its

activity decayed over time. This led them to question the then-unshakeable belief in the
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immutability of atoms. The prevailing theory was that atoms were indivisible and unchangeable.

However, the work of Rutherford and Soddy pointed towards a revolutionary idea: that one

element could transform into another. Soddy famously exclaimed, "Rutherford, this is

transmutation!" To which Rutherford cautiously replied, "For Mike's sake, Soddy, don't call it

transmutation. They'll have our heads off as alchemists."[5]

It was in the course of these investigations, in 1901-1902, that they made another crucial

discovery. They found that a highly radioactive substance could be chemically separated from

thorium, a substance they named "Thorium X."[1][5] This "Thorium X" was later identified as

Radium-224, an isotope of radium.[6] Their groundbreaking work, published in a series of

papers in the Philosophical Magazine and the Journal of the Chemical Society, laid the

foundation for the theory of radioactive disintegration.[7][8][9] This theory posited that

radioactive elements undergo spontaneous transformation, emitting radiation and changing into

new elements.[9]

The Discovery of Radium-224 (Thorium X):
Experimental Protocols
The discovery of Radium-224 was not a single event but a meticulous process of chemical

separation and radioactive measurement. The following sections detail the experimental

protocols employed by Rutherford and Soddy, reconstructed from their publications and

historical accounts.

I. Chemical Separation of "Thorium X" from Thorium
The primary method used to isolate "Thorium X" was based on the chemical differences

between it and its parent, thorium.

Protocol:

Dissolution of Thorium Compound: A known quantity of a thorium salt, typically thorium

nitrate, was dissolved in distilled water to create an aqueous solution.

Precipitation of Thorium Hydroxide: While stirring the thorium nitrate solution, aqueous

ammonia was added. This caused the precipitation of thorium as thorium hydroxide

(Th(OH)₄), a solid, while "Thorium X" remained in the solution (filtrate).[6][7]
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Filtration: The solution was then filtered to separate the solid thorium hydroxide precipitate

from the liquid filtrate containing "Thorium X."

Washing: The thorium hydroxide precipitate was washed with distilled water to remove any

remaining traces of the filtrate. These washings were combined with the original filtrate.

Evaporation and Concentration: The filtrate, which was now chemically free of thorium but

contained the highly radioactive "Thorium X," was evaporated to reduce its volume and

concentrate the active substance. The resulting residue contained the isolated "Thorium X."

Rutherford and Soddy observed that the separated thorium hydroxide had a significantly lower

radioactivity than the original thorium compound, while the filtrate containing "Thorium X" was

intensely radioactive.[7]

II. Quantitative Measurement of Radioactivity
To track the radioactivity of their samples, Rutherford and Soddy relied on the gold-leaf

electroscope, a sensitive instrument for detecting and measuring ionizing radiation.

Apparatus:

A typical gold-leaf electroscope consisted of a metal rod, often brass, with two thin leaves of

gold foil attached to its lower end. This assembly was housed within a glass container to

protect it from air currents. The rod protruded from the top of the container and was capped

with a metal disc or knob.

Protocol for Measurement:

Charging the Electroscope: The metal disc of the electroscope was touched with a charged

object (e.g., a charged rod of ebonite), causing the gold leaves to become similarly charged

and repel each other, diverging at an angle.

Introduction of the Radioactive Sample: The prepared sample (either the thorium hydroxide

precipitate or the evaporated filtrate containing "Thorium X") was placed near the

electroscope's disc.
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Measurement of the Rate of Discharge: The ionizing radiation emitted by the radioactive

sample ionized the air molecules around the electroscope's disc. These ions were attracted

to the charged disc, gradually neutralizing its charge. As the charge dissipated, the repulsion

between the gold leaves decreased, and they began to collapse towards each other. The

rate at which the leaves collapsed (the rate of discharge) was directly proportional to the

intensity of the radioactivity of the sample.[10][11] This rate was measured by observing the

movement of the leaves through a microscope with a calibrated scale in its eyepiece and

timing the movement across a set number of divisions.[12]

Data Recording and Analysis: By meticulously recording the rate of discharge for different

samples over time, Rutherford and Soddy were able to quantify the decay of radioactivity of

"Thorium X" and the recovery of radioactivity in the parent thorium sample.

Through these experiments, they established that the radioactivity of the isolated "Thorium X"

decayed exponentially with a half-life of approximately 3.6 days, while the radioactivity of the

thorium from which it was separated gradually recovered, eventually reaching its original level.

[7] This provided conclusive evidence that thorium was continuously producing "Thorium X."

Quantitative Data Summary
The following table summarizes the key quantitative data related to the discovery and

characterization of Radium-224 ("Thorium X").

Property Discovered Value (c. 1902) Modern Accepted Value

Half-life Approx. 4 days 3.6319 days

Parent Isotope
Thorium (specifically Thorium-

232)
Thorium-232

Decay Mode Alpha decay Alpha decay

Decay Product
Thorium Emanation (Radon-

220)
Radon-220

Visualizing the Discovery and Decay
Logical Workflow of the Discovery of "Thorium X"
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The following diagram illustrates the logical progression of experiments and observations that

led Rutherford and Soddy to the discovery of "Thorium X" and the formulation of the theory of

radioactive transmutation.
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Logical workflow of the discovery of "Thorium X".
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Decay Chain of Radium-224
Radium-224 is a part of the Thorium-232 decay series. The following diagram illustrates the

decay chain starting from Thorium-232, highlighting the position of Radium-224 and its

subsequent decay products, leading to the stable isotope Lead-208.
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Decay chain of Thorium-232, highlighting Radium-224.
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Conclusion
The discovery of Radium-224, or "Thorium X," by Rutherford and Soddy was a landmark

achievement that transcended the identification of a new radioactive substance. It provided

irrefutable evidence for the theory of atomic transmutation, a concept that revolutionized our

understanding of matter and energy. The meticulous experimental protocols, combining

chemical separation with quantitative radioactivity measurements, set a new standard for

research in the burgeoning field of nuclear science. This foundational work not only paved the

way for a deeper understanding of the atom but also opened the door to the eventual use of

radioisotopes in a vast array of applications, including the development of targeted

radiopharmaceuticals that are a focus of modern research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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